5-(sec-butoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl chloride

• IUPAC Name: 5-(butan-2-yloxymethyl)-1-(2,2,2-trifluoroethyl)pyrazole-4-sulfonyl chloride
• InChI: InChI=1S/C10H14ClF3N2O3S/c1-3-7(2)19-5-8-9(20(11,17)18)4-15-16(8)6-10(12,13)14/h4,7H,3,5-6H2,1-2H3
• InChI Key: JMHNXKLNAHYITG-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)OCC1=C(C=NN1CC(F)(F)F)S(=O)(=O)Cl
• Molecular Formula: C10H14ClF3N2O3S
• Molecular Weight: 334.74 g/mol

Description

5-(sec-butoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl chloride is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is widely used in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 5-(sec-butoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl chloride is not yet fully understood. However, studies have shown that this compound targets specific proteins and enzymes in the body, leading to a variety of physiological effects.
Biochemical and Physiological Effects:
5-(sec-butoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl chloride has been shown to have a wide range of biochemical and physiological effects. In particular, this compound has been found to have anti-inflammatory, anti-cancer, and anti-tumor properties. Additionally, it has been shown to inhibit the growth of certain bacteria and viruses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(sec-butoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl chloride in lab experiments is its high purity and stability. This compound is also readily available and relatively inexpensive. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored during experiments.

Future Directions

There are numerous future directions for research on 5-(sec-butoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl chloride. One potential area of research is the development of new drugs that target specific proteins and enzymes in the body. Additionally, this compound could be used in the development of new therapies for the treatment of cancer, inflammation, and other diseases. Finally, further research is needed to fully understand the mechanism of action and potential side effects of this compound.

Synthesis Methods

The synthesis of 5-(sec-butoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl chloride is a complex process that involves several steps. The most common method for synthesizing this compound involves the reaction of 5-aminomethyl-1H-pyrazole-4-carboxylic acid with sec-butoxymethyl chloride in the presence of a base. The resulting intermediate is then treated with trifluoroacetic anhydride to obtain the final product.

Scientific Research Applications

5-(sec-butoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonyl chloride has numerous applications in scientific research. One of the most significant applications is in the field of medicinal chemistry, where it is used as a building block for the synthesis of various pharmaceuticals. Additionally, this compound is used in the development of new drugs for the treatment of cancer, inflammation, and other diseases.